N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-2-(2-thienyl)acetamide

• IUPAC Name: N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H19F3N4OS/c1-11-21-14(17(18,19)20)10-15(22-11)24-6-4-12(5-7-24)23-16(25)9-13-3-2-8-26-13/h2-3,8,10,12H,4-7,9H2,1H3,(H,23,25)
• InChI Key: LZXYAZLGDLWBMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)CC3=CC=CS3)C(F)(F)F
• Molecular Formula: C17H19F3N4OS
• Molecular Weight: 384.4 g/mol

Description

The compound contains several functional groups including a pyrimidine ring, a piperidine ring, a trifluoromethyl group, and a thiophene ring. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the trifluoromethyl group could be introduced using methods such as treatment with sulfur tetrafluoride. The thiophene ring could be synthesized using methods highlighted in recent literature.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Each of these groups would contribute to the overall properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The trifluoromethyl group, for example, is known to be reactive and could undergo various transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to significantly influence the electronegativity and acidity of compounds.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

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Organic Synthesis and Click Chemistry

• Click Chemistry Approach : The compound’s synthesis often involves click chemistry, a powerful method for constructing complex molecules. .

Fluorescent Imaging and Probes

• Fluorescent Properties : Researchers have explored the fluorescence behavior of 1,2,3-triazoles. .

Photochromic Compounds and Light-Responsive Materials

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used in pharmaceuticals and their mechanisms of action often involve interacting with biological targets.

Future Directions

Future research could explore the potential uses of this compound, particularly in the field of medicinal chemistry given the presence of functional groups common in pharmaceuticals.